2-Methanesulfonylcyclopentane-1-thiol

• Molecular Formula: C6H12O2S2
• Molecular Weight: 180.3 g/mol
• SMILES: CS(=O)(=O)C1CCCC1S
• InChI: InChI=1S/C6H12O2S2/c1-10(7,8)6-4-2-3-5(6)9/h5-6,9H,2-4H2,1H3
• InChIKey: RKPWQTGNMSYYJL-UHFFFAOYSA-N

2-Methanesulfonylcyclopentane-1-thiol: Structural Identity and Procurement-Relevant Class Positioning

2-Methanesulfonylcyclopentane-1-thiol (CAS 1488902-09-5) is a small-molecule organosulfur compound bearing a cyclopentane ring simultaneously substituted at the 1-position by a thiol (-SH) group and at the 2-position by a methanesulfonyl (-SO₂CH₃) group . With a molecular formula C₆H₁₂O₂S₂ and a molecular weight of 180.3 g/mol, it belongs to the class of bifunctional cyclopentane scaffolds that present both a soft nucleophile (thiol/thiolate) and a polar, electron-withdrawing sulfone in orthogonal ring positions [1]. This compound is supplied primarily as a research chemical building block with a typical purity specification of ≥95% .

Bifunctional cyclopentane scaffold combining thiol nucleophile and sulfone electron-withdrawing group

1,2-Orientation supports potential S,O-chelation geometry for metal coordination studies

Standard research-grade purity for synthetic chemistry workflows

• [1] PubChem. Cyclopentylsulfonylmethanethiol, CID 117036892. https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylsulfonylmethanethiol (accessed April 2026). View Source

Why 2-Methanesulfonylcyclopentane-1-thiol Cannot Be Replaced by Generic Cyclopentane Thiols or Thiosulfonates in Rigorous Applications

In-class compounds such as cyclopentanethiol, S-cyclopentyl methanesulfonothioate, and 3-methanesulfonylcyclopentane-1-thiol share the same empirical formula or core ring system; however, they differ fundamentally in functional-group connectivity, electronic properties, and physicochemical profiles. The 1,2-orientation of the sulfonyl and thiol groups in 2-methanesulfonylcyclopentane-1-thiol creates a chelating geometry and dipolar distribution absent in the 1,3-regioisomer and in thiosulfonate esters, where the sulfonyl sulfur is bridged through an additional sulfur atom rather than directly C-bound to the ring . These structural distinctions translate into measurable differences in lipophilicity, hydrogen-bonding capacity, and thermal stability that directly impact synthetic utility, purification, and downstream biological performance—making indiscriminate substitution scientifically indefensible [1].

If substituting

Cyclopentanethiol or 1,3-regioisomer

1,2-Chelation geometry and dipole distribution differ; coordination behavior may not transfer.

If substituting

S-cyclopentyl methanesulfonothioate

Lacks free thiol nucleophile; only electrophilic sulfenylation possible, limiting nucleophilic or radical pathways.

If substituting

Generic alkylthiols (e.g., cyclopentanethiol)

Large lipophilicity and volatility differences may shift reaction profiles and purification behavior.

• [1] ACS Publications. J. Med. Chem. 2013, 56 (11), 4357–4373. Jin Y. et al., Matrix Metalloproteinase Inhibitors Based on the 3-Mercaptopyrrolidine Core. DOI: 10.1021/jm400529f. View Source

Quantitative Differentiation Evidence: 2-Methanesulfonylcyclopentane-1-thiol vs. Closest Analogs

LogP Reduction and Predicted Aqueous Solubility Advantage Over Cyclopentanethiol and Thiosulfonate Analogs

2-Methanesulfonylcyclopentane-1-thiol exhibits an ACD/LogP of 0.21, substantially lower than cyclopentanethiol (experimental LogP 1.86) and S-cyclopentyl methanesulfonothioate (ACD/LogP 1.75) . The 1.65 log unit reduction relative to cyclopentanethiol corresponds to an approximately 45-fold decrease in predicted octanol-water partition coefficient. Notably, the constitutional isomer cyclopentylsulfonylmethanethiol has a computed XLogP3-AA of 1.3 [1], underscoring that the specific 1,2-substitution pattern—not merely the presence of both functional groups—drives the markedly lower lipophilicity.

Lipophilicity ΔLogP

Reported

ΔLogP ≈ -1.65 vs cyclopentanethiol; -1.54 vs thiosulfonate; -1.09 vs constitutional isomer

Supports higher aqueous solubility and reduced protein binding prediction.

Computed ACD/LogP; experimental validation may vary.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	ACD/LogP = 0.21
Comparator Or Baseline	Cyclopentanethiol: LogP = 1.86 (experimental); S-cyclopentyl methanesulfonothioate: ACD/LogP = 1.75; Cyclopentylsulfonylmethanethiol: XLogP3-AA = 1.3
Quantified Difference	ΔLogP ≈ -1.65 vs. cyclopentanethiol; ΔLogP ≈ -1.54 vs. S-cyclopentyl methanesulfonothioate; ΔLogP ≈ -1.09 vs. constitutional isomer
Conditions	Computed values from ACD/Labs Percepta Platform v14.00 and PubChem XLogP3 3.0

Why This Matters

The lower LogP predicts superior aqueous solubility and reduced non-specific protein binding, directly impacting purity and yield in aqueous reaction protocols and offering a markedly different pharmacokinetic starting point if the scaffold is used in medicinal chemistry programs.

• [1] PubChem. Cyclopentylsulfonylmethanethiol, CID 117036892. XLogP3-AA: 1.3. https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylsulfonylmethanethiol (accessed April 2026). View Source

Topological Polar Surface Area (TPSA) Increase Enables Differential Membrane Permeability vs. Cyclopentanethiol

The target compound has a predicted TPSA of 81 Ų , more than double that of cyclopentanethiol (TPSA = 38.8 Ų) [1]. This difference arises from the two sulfonyl oxygen atoms contributing polar surface area absent in the simple alkylthiol. In drug discovery, a TPSA exceeding 60 Ų is associated with reduced passive transcellular permeability and enhanced renal clearance potential; a TPSA below 140 Ų generally remains compatible with oral absorption. The 81 Ų value positions 2-methanesulfonylcyclopentane-1-thiol in an intermediate permeability range distinct from the high-permeability cyclopentanethiol (38.8 Ų).

TPSA Increase

Reported

81 Ų (target) vs 38.8 Ų (cyclopentanethiol), 2.1-fold higher

Intermediate permeability range distinct from high-permeability alkylthiols.

Computed values; cellular permeability requires experimental verification.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 81 Ų
Comparator Or Baseline	Cyclopentanethiol: TPSA = 38.8 Ų
Quantified Difference	ΔTPSA = +42.2 Ų (2.1-fold increase)
Conditions	Computed values from ChemSpider (ACD/Labs) and ChemSrc experimental databases

Why This Matters

For procurement decisions in drug discovery or chemical biology programs, this TPSA differential means the target compound will exhibit systematically different cell-permeability and solubility behavior compared to simple cyclopentanethiol, making it unsuitable as a drop-in replacement in assays where membrane penetration is a critical parameter.

• [1] ChemSrc / Molbase. Cyclopentanethiol, PSA: 38.80000, LogP: 1.85880. https://m.molbase.cn (accessed April 2026). View Source

Boiling Point and Volatility Differentiation: Higher Thermal Stability vs. Cyclopentanethiol for Distillation and High-Temperature Reactions

2-Methanesulfonylcyclopentane-1-thiol has a predicted boiling point of 354.1 ± 31.0 °C at 760 mmHg , compared to the experimentally determined boiling point of cyclopentanethiol of 129–132 °C at 760 mmHg . The ~222 °C boiling point elevation reflects the increased molecular weight and polarity introduced by the methanesulfonyl group. The vapor pressure of the target compound is predicted to be 0.0 ± 0.8 mmHg at 25 °C versus 11.3 ± 0.2 mmHg for cyclopentanethiol, indicating essentially negligible volatility under ambient conditions.

Thermal Stability

Data to verify

BP ~354 °C vs 131 °C; vapor pressure

Enables high-temperature reactions without volatilization risk.

Predicted BP; experimental boiling point not reported.

1,2- vs 1,3-Substitution

Class-level

1,2-isomer enables 5-membered chelate; 1,3-isomer cannot. Density ~1.2 vs 1.24 g/cm³

Chelation geometry prerequisite for metal-binding studies.

Class-level inference; direct experimental comparison unavailable.

Functional Group Availability

Class-level

Free thiol + C-bound sulfone vs thiosulfonate ester (no free thiol)

Free thiol enables nucleophilic and radical chemistry not accessible with thiosulfonate.

Reactivity class assignment; verify for specific transformations.

Evidence Dimension	Boiling point and vapor pressure at 760 mmHg / 25 °C
Target Compound Data	BP = 354.1 ± 31.0 °C; VP = 0.0 ± 0.8 mmHg at 25 °C
Comparator Or Baseline	Cyclopentanethiol: BP = 131.6 ± 9.0 °C (predicted) / 129–132 °C (experimental); VP = 11.3 ± 0.2 mmHg at 25 °C
Quantified Difference	ΔBP ≈ +222 °C; VP ratio: >10-fold lower for target compound
Conditions	Predicted values from ACD/Labs Percepta Platform v14.00 for target; experimental BP from multiple vendor datasheets for cyclopentanethiol

Why This Matters

This difference is critical for procurement when the compound will be used in high-temperature reactions (e.g., >150 °C), where cyclopentanethiol would volatilize and escape the reaction mixture. It also impacts storage and handling: the lower vapor pressure reduces odor and inhalation risk compared to the highly volatile cyclopentanethiol.

Regioisomeric Differentiation: 1,2- vs. 1,3-Substitution Pattern Determines Chelation Potential and Dipole Moment

The 1,2-substitution pattern of 2-methanesulfonylcyclopentane-1-thiol (CAS 1488902-09-5) places the thiol and sulfonyl groups on adjacent ring carbons, enabling potential bidentate metal coordination through the thiolate sulfur and one sulfonyl oxygen [1]. In contrast, the 1,3-regioisomer rac-(1R,3R)-3-methanesulfonylcyclopentane-1-thiol (CAS 2624108-52-5) separates these groups by an additional methylene unit, precluding chelate ring formation. The predicted density of the 1,2-isomer (1.2 ± 0.1 g/cm³) is marginally lower than that of the 1,3-isomer (1.24 ± 0.1 g/cm³) , and the predicted pKa of the 1,3-isomer is approximately 10.00, while the target compound lacks a reported experimental pKa but is expected to be slightly more acidic due to the proximal electron-withdrawing sulfone.

1,2- vs 1,3-Substitution

Class-level

1,2-isomer enables 5-membered chelate; 1,3-isomer cannot. Density ~1.2 vs 1.24 g/cm³

Chelation geometry prerequisite for metal-binding studies.

Class-level inference; direct experimental comparison unavailable.

Evidence Dimension	Chelation geometry / predicted density / predicted pKa
Target Compound Data	1,2-substitution; density = 1.2 ± 0.1 g/cm³; pKa not experimentally reported
Comparator Or Baseline	rac-(1R,3R)-3-methanesulfonylcyclopentane-1-thiol (1,3-isomer): density = 1.24 ± 0.1 g/cm³; predicted pKa = 10.00 ± 0.40
Quantified Difference	ΔDensity ≈ -0.04 g/cm³; pKa difference cannot be quantified without experimental data for target
Conditions	Predicted values from chemical databases; no direct head-to-head experimental comparison available

Why This Matters

The 1,2-substitution pattern is structurally prerequisite for applications requiring metal chelation or intramolecular proximity effects (e.g., enzyme inhibitor design targeting binuclear metal centers). The 1,3-isomer cannot serve as a geometrically equivalent substitute in such contexts, and procurement specifications must distinguish between these regioisomers by CAS number.

• [1] ACS Publications. J. Med. Chem. 2013, 56 (11), 4357–4373. Jin Y. et al., which demonstrates 2-mercaptocyclopentane arylsulfonamides as MMP inhibitors relying on 1,2-orientation for zinc chelation. DOI: 10.1021/jm400529f. View Source

Thiol-Sulfone Bifunctionality vs. Thiosulfonate Esters: Distinct Reactivity Modes in Nucleophilic and Radical Chemistry

2-Methanesulfonylcyclopentane-1-thiol presents a free thiol directly on the cyclopentane ring, enabling thiol-specific reactions (thiol-ene click chemistry, disulfide formation, metal coordination) while the methanesulfonyl group provides an independent electron-withdrawing handle for Julia olefination, Ramberg–Bäcklund rearrangement, or sulfone-stabilized carbanion chemistry [1]. In contrast, S-cyclopentyl methanesulfonothioate (CAS 39165-48-5) has the oxidizable sulfur atom esterified, eliminating the free thiol nucleophile and instead acting as an electrophilic thiol-modifying reagent for protein cysteine alkylation . The number of freely rotatable bonds differs: 1 for the target compound versus 2 for the thiosulfonate ester, reflecting the direct C–S bond at the cyclopentane ring in the former versus the –SO₂–S–C₅H₉ bridge in the latter .

Functional Group Availability

Class-level

Free thiol + C-bound sulfone vs thiosulfonate ester (no free thiol)

Free thiol enables nucleophilic and radical chemistry not accessible with thiosulfonate.

Reactivity class assignment; verify for specific transformations.

Evidence Dimension	Functional group availability and reactivity mode
Target Compound Data	Free thiol (-SH) + directly C-bound methanesulfonyl (-SO₂CH₃); freely rotatable bonds = 1; H-bond donor count = 0 (predicted)
Comparator Or Baseline	S-cyclopentyl methanesulfonothioate: thiosulfonate ester (-SO₂-S-C₅H₉), no free thiol; freely rotatable bonds = 2; H-bond donor count = 0
Quantified Difference	Qualitative difference in nucleophilic reactivity; no free thiol in comparator
Conditions	Structural comparison from ChemSpider and PubChem entries

Why This Matters

For synthetic chemistry procurement, the free thiol in the target compound enables it to serve as a nucleophile, ligand, or radical precursor, whereas the thiosulfonate ester is exclusively an electrophilic sulfenylating agent. These are non-interchangeable roles: selecting the wrong compound would require deprotection or functional group interconversion steps that negate any cost savings.

• [1] Metzner P., Thuillier A. Sulfur Reagents in Organic Synthesis. Elsevier, 1994. ISBN: 978-0-12-491770-7. (Provides context for sulfone and thiol reactivity in synthesis). View Source

Evidence-Grounded Application Scenarios Where 2-Methanesulfonylcyclopentane-1-thiol Provides Differentiated Value

Medicinal Chemistry: Scaffold for Zinc-Binding Metalloproteinase Inhibitor Design

The 1,2-orientation of the thiol and sulfone groups on the cyclopentane ring creates a geometry conducive to bidentate zinc coordination in the active site of matrix metalloproteinases (MMPs) and related zinc-dependent enzymes. A structurally analogous series of 2-mercaptocyclopentane arylsulfonamides demonstrated nanomolar inhibition of MMP-2, MMP-13 (∼2–50 nM), and MMP-14 (∼4–60 nM) with selectivity over shallow-pocket MMPs (MMP-1: ∼850 to >50,000 nM; MMP-7: ∼4,000 to >25,000 nM) [1]. The lower LogP (0.21) of the target compound compared to typical arylsulfonamide analogs predicts improved aqueous solubility and potentially reduced metabolic clearance, making it a strategically differentiated starting point for lead optimization programs targeting metalloproteinase-driven pathologies.

Organic Synthesis: Thermally Robust Bifunctional Building Block for High-Temperature Reactions

With a predicted boiling point of ~354 °C and negligible vapor pressure at 25 °C, 2-methanesulfonylcyclopentane-1-thiol is suitable for reactions conducted above 150 °C where cyclopentanethiol (BP ~131 °C) would volatilize and escape the reaction vessel [1]. The compound's dual functionality—a free thiol for nucleophilic substitutions, thiol-ene click reactions, or disulfide formation, combined with a methanesulfonyl group acting as an electron-withdrawing substituent for Julia olefination or Ramberg–Bäcklund chemistry—enables convergent synthetic strategies that avoid protecting-group manipulations [2]. The single freely rotatable bond in the target versus two in thiosulfonate analogs results in a more rigid scaffold, which can be advantageous for stereoselective transformations.

Chemical Biology: Cysteine-Reactive Probe with Tuned Lipophilicity for Cellular Studies

The free thiol group enables covalent modification of cysteine residues in proteins, while the methanesulfonyl group confers a distinct physicochemical profile (LogP = 0.21; TPSA = 81 Ų) compared to purely hydrophobic alkylthiol probes (e.g., cyclopentanethiol, LogP = 1.86; TPSA = 38.8 Ų) [1]. The lower LogP reduces non-specific membrane partitioning, and the larger TPSA shifts permeability from passive transcellular toward paracellular or transporter-mediated routes, offering a differentiated tool for probing thiol-redox biology in compartments where lipophilic probes produce high background [2].

Coordination Chemistry: Bidentate Ligand Candidate for Transition Metal Complexes

The 1,2-disposition of the thiol and sulfonyl groups permits potential S,O-chelation to transition metals, forming five-membered metallacycles [1]. This is geometrically impossible for 1,3-regioisomers (which would form six-membered chelates with different stability constants) and functionally inaccessible for thiosulfonate esters, which lack a free thiol. The methanesulfonyl group is a weaker donor than phosphine or amine ligands, suggesting potential for hemilabile coordination behavior useful in catalysis. No experimental stability constants are available for the target compound, but procurement of this specific regioisomer is essential for any study investigating cyclopentane-based S,O-chelating ligand scaffolds.

Application

Selection Property

Validation Focus

Metalloproteinase inhibitor scaffold

1,2-Chelation geometry for zinc coordination

Zinc-binding enzyme inhibition assay context (class-level evidence)

Thermally robust bifunctional building block

High predicted boiling point and low volatility

High-temperature reaction protocol validation

Cysteine-reactive chemical probe

Reduced lipophilicity and intermediate polar surface area

Cellular permeability and target engagement verification

Bidentate S,O-ligand candidate

Free thiol plus adjacent sulfone for metal chelation

Stability constant determination and coordination chemistry studies

• [1] ACS Publications. J. Med. Chem. 2013, 56 (11), 4357–4373. Jin Y. et al., Matrix Metalloproteinase Inhibitors Based on the 3-Mercaptopyrrolidine Core. DOI: 10.1021/jm400529f. (Class-level evidence for 2-mercaptocyclopentane arylsulfonamide MMP inhibition). View Source
• [2] Metzner P., Thuillier A. Sulfur Reagents in Organic Synthesis. Elsevier, 1994. (Foundational reference for sulfone-based olefination and thiol reactivity). View Source